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The following table summarizes the key findings from the pre-specified age subgroup analysis (patients <6.0
years) in the PolarisDMD trial. It is important to note that the study did not meet its primary or secondary
endpoints in the full population, but trends and significant differences were observed in this younger
subgroup [1] [2].

Reported Outcome in <6-Year- Statistical Significance
Old Subgroup (p-value)

Assessment

North Star Ambulatory Assessment More robust, but difference did not p =0.08 [2]
(NSAA) reach significance [2]

Time to Stand (TTS) Slowed decline / improvement p = 0.046 [2]
observed [1] [2]

4-Stair Climb (4SC) Slowed decline / improvement p =0.02 [2]
observed [1] [2]

Pediatric Outcomes Data Slowed decline / improvement p =0.048 [2]
Collection Instrument (PODCI) observed [1] [2]
10-Meter Walk/Run (10MWR) More robust, but difference did not p=0.41[2]

reach significance [2]
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Experimental Protocol of the PolarisDMD Trial

For context, here are the key methodological details of the global Phase 3 PolarisDMD trial from which the

subgroup data was derived [1].

¢ Clinical Trial Identifier: NCT03703882
e Study Design: International, randomized (2:1), double-blind, placebo-controlled, phase 3 study.
e Treatment Duration: 52 weeks.
¢ Intervention: Edasalonexent 100 mg/kg/day (administered in three divided doses of ~33 mg/kg
each) versus matched placebo.
¢ Patient Population:
o Age: 4 to <8 years old.
o Diagnosis: DMD due to any dystrophin mutation.
o Key Criteria: Ability to perform the Stand from Supine test in <10 seconds; not on
glucocorticoids or any investigational therapies for at least 24 weeks prior to screening.
¢ Primary Endpoint: Change from baseline in the North Star Ambulatory Assessment (NSAA) total
score.
e Secondary Endpoints:
o Timed Function Tests (TFTs): Time to Stand (TTS), 4-Stair Climb (4SC), and 10-Meter
Walk/Run (10MWR).
o Patient-Reported Outcome: Pediatric Outcomes Data Collection Instrument (PODCI).
e Subgroup Analysis: A pre-specified analysis by baseline age (<6.0 years vs. >6.0 years) was part of
the statistical plan.

Mechanism of Action and Pathway

Edasalonexent is an orally-administered small molecule designed to inhibit the NF-kB signaling pathway,
which is a key link between the lack of dystrophin and disease manifestation in DMD. The diagram below

illustrates this mechanism.
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The search results indicate that development of edasalonexent was stopped following the Phase 3 trial

results [3].
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[https://www.smolecule.com/products/b526868#edasalonexent-subgroup-analysis-age-less-than-6-

years]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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